6,8-Dihydroxyoctanoic acid methyl ester
Cat. No. B8322252
M. Wt: 190.24 g/mol
InChI Key: CRUBJJQTENRFEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:14][OH:15].[CH3:1][O:2][C:3]([CH2:4][CH2:5][CH2:6][CH2:7][C:8]([CH2:9][CH2:10][OH:11])=[O:12])=[O:13]>>[CH3:1][O:2][C:3]([CH2:4][CH2:5][CH2:6][CH2:7][CH:8]([CH2:9][CH2:10][OH:11])[OH:12])=[O:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)CCCCC(=O)CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)CCCCC(O)CCO
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
